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Compound of Interest

Compound Name: 1,2-Dibromoanthracene

Cat. No.: B15476559

Introduction

1,2-Dibromoanthracene is an aromatic hydrocarbon and a derivative of anthracene. Like other
dibromoanthracenes, it is a subject of interest in organic synthesis and materials science due
to the potential for further functionalization via its bromine substituents. This guide provides a
summary of the available technical information for 1,2-Dibromoanthracene, including its CAS
number and key properties. Due to the limited specific experimental data for the 1,2-isomer,
comparative data for the well-characterized 9,10-dibromoanthracene isomer is also presented
to provide context for researchers.

Identifier
Identifier Value
CAS Number 38193-30-5[1][2]

Chemical and Physical Properties

Specific experimental data for the physical properties of 1,2-Dibromoanthracene, such as
melting and boiling points, are not readily available in the public domain. The following table
summarizes the computed properties for 1,2-Dibromoanthracene and provides experimental
data for the related, well-studied isomer, 9,10-Dibromoanthracene, for comparative purposes.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15476559?utm_src=pdf-interest
https://www.benchchem.com/product/b15476559?utm_src=pdf-body
https://www.benchchem.com/product/b15476559?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromoanthracene
https://en.wikipedia.org/wiki/Dibromoanthracene
https://www.benchchem.com/product/b15476559?utm_src=pdf-body
https://www.benchchem.com/product/b15476559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1,2-Dibromoanthracene 9,10-Dibromoanthracene
Property .
(Computed) (Experimental)
Molecular Formula C14HsBrz[1] C14HsBr2[3]
Molecular Weight 336.02 g/mol [1] 336.02 g/mol [3]
Melting Point Not available 220-225 °C[4]
Boiling Point Not available 342.21 °C (estimated)[4]
] Yellow to yellow-green fluffy
Appearance Not available
powder[4]
Soluble in hot benzene and hot
toluene; slightly soluble in
Solubility Not available alcohol, ether, and cold

benzene; insoluble in water.[4]

[5]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1,2-Dibromoanthracene is
not readily available, the general synthesis of dibromoanthracenes often involves the direct
bromination of anthracene. The following section details a common and well-documented
protocol for the synthesis of 9,10-Dibromoanthracene, which serves as a representative
example of this type of reaction.

Example Protocol: Synthesis of 9,10-
Dibromoanthracene

Materials:
o Anthracene (80-85% purity)
e Carbon tetrachloride

e Bromine
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Procedure:

A suspension of 300 g of anthracene in 3 L of carbon tetrachloride is prepared in a 5-L flask
equipped with a dropping funnel, stirrer, and reflux condenser.[6]

e 567 g of bromine is slowly added to the vigorously stirred suspension at room temperature.
[6] The addition should take approximately 30 minutes.

» During the addition, 9,10-dibromoanthracene will begin to separate from the solution.[6]
Hydrogen bromide gas is evolved and should be appropriately trapped.

o After the bromine addition is complete, the mixture is gently heated to a gentle boil for one
hour with continuous stirring.[6]

e The mixture is then allowed to cool for several hours without stirring.

e The crude 9,10-dibromoanthracene is collected by filtration, washed with a small amount of
cold carbon tetrachloride, and dried.[6]

Further purification can be achieved by extraction with carbon tetrachloride.[6]
Yield:

» This process typically yields 400-420 g (83-88% of the theoretical quantity based on 85%
pure anthracene).[6]

Applications in Research and Development

There is limited specific information on the applications of 1,2-Dibromoanthracene in drug
development. However, other dibromoanthracene isomers, such as 2,6-Dibromoanthracene,
are recognized as valuable intermediates in the synthesis of advanced pharmaceutical
intermediates and organic electronic materials.[7][8] The reactivity of the bromine atoms allows
for the construction of complex molecular architectures, which is a key step in the development
of new active pharmaceutical ingredients (APIs).[7]

Visualizations
General Synthesis Workflow for Dibromoanthracene
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dibromoanthracene, based on the protocol for the 9,10-isomer.

General Synthesis Workflow for Dibromoanthracene

(Start: Anthracene Suspension in CCIA)
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Slow addition of Bromine at room temperature
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The following diagram illustrates a general workflow for the synthesis and purification of a
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Caption: General workflow for the synthesis of dibromoanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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